Cas no 1176017-04-1 (3-(1-Aminocyclopentyl)phenol)

3-(1-Aminocyclopentyl)phenol structure
3-(1-Aminocyclopentyl)phenol structure
Product Name:3-(1-Aminocyclopentyl)phenol
CAS No:1176017-04-1
MF:C11H15NO
MW:177.242902994156
CID:4683557
PubChem ID:82026968
Update Time:2023-08-15

3-(1-Aminocyclopentyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Aminocyclopentyl)phenol
    • Inchi: 1S/C11H15NO/c12-11(6-1-2-7-11)9-4-3-5-10(13)8-9/h3-5,8,13H,1-2,6-7,12H2
    • InChI Key: LRTYHNDQZYPYHY-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1(CCCC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Topological Polar Surface Area: 46.2

3-(1-Aminocyclopentyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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3-(1-aminocyclopentyl)phenol
1176017-04-1 95%
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$2050 2023-09-07
Enamine
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$888.0 2023-09-18
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$930.0 2023-09-18
Enamine
EN300-1870102-0.25g
3-(1-aminocyclopentyl)phenol
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$972.0 2023-09-18
Enamine
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3-(1-aminocyclopentyl)phenol
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$1014.0 2023-09-18
Enamine
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3-(1-aminocyclopentyl)phenol
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$1014.0 2023-06-02
Enamine
EN300-1870102-2.5g
3-(1-aminocyclopentyl)phenol
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$2071.0 2023-09-18
Enamine
EN300-1870102-5.0g
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$2940.0 2023-06-02
Enamine
EN300-1870102-10.0g
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1176017-04-1
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$4360.0 2023-06-02
Enamine
EN300-1870102-1g
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